Cas no 1185313-11-4 (4-Bromo-2-(iso-propyl-d7-amino)pyridine)

• Product Name: 4-Bromo-2-(iso-propyl-d7-amino)pyridine
• CAS No: 1185313-11-4
• MF: C₈H₁₁BrN₂
• MW: 215.090340852737
• CID: 5142133
• Update Time: 2025-06-08

4-Bromo-2-(iso-propyl-d7-amino)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-(iso-propyl-d7-amino)pyridine

• Inchi： 1S/C8H11BrN2/c1-6(2)11-8-5-7(9)3-4-10-8/h3-6H,1-2H3,(H,10,11)
• InChI Key： NTYQEWSDJNVKAY-UHFFFAOYSA-N
• SMILES： N(C1N=CC=C(Br)C=1)C([H])(C([H])([H])[H])C([H])([H])[H]

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 4-Bromo-2-(iso-propyl-d7-amino)pyridine

Recent Advances in the Application of 4-Bromo-2-(iso-propyl-d7-amino)pyridine (CAS: 1185313-11-4) in Chemical Biology and Pharmaceutical Research

The compound 4-Bromo-2-(iso-propyl-d7-amino)pyridine (CAS: 1185313-11-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This deuterated analog of a common pyridine derivative is increasingly being utilized as a key intermediate in the synthesis of novel bioactive molecules. Its unique structural features, including the deuterated isopropyl group and bromo substitution, make it particularly valuable for pharmacokinetic studies and drug metabolism research.

Recent studies have demonstrated the compound's utility in the development of kinase inhibitors, particularly in the context of cancer therapeutics. The deuterium labeling at the isopropyl position provides enhanced metabolic stability, which has been shown to improve the half-life of resulting drug candidates. A 2023 study published in the Journal of Medicinal Chemistry reported the use of this compound in the synthesis of next-generation Bruton's tyrosine kinase (BTK) inhibitors, showing promising results in both in vitro and in vivo models of B-cell malignancies.

In addition to its pharmaceutical applications, 4-Bromo-2-(iso-propyl-d7-amino)pyridine has found use in mechanistic studies of enzyme-catalyzed reactions. The deuterium labeling allows for precise tracking of reaction pathways using mass spectrometry and NMR techniques. Recent work published in ACS Chemical Biology has employed this compound to elucidate the mechanism of pyridine-dependent enzymes, providing new insights into their catalytic cycles and potential regulatory mechanisms.

The synthesis and characterization of this compound have also seen significant advancements. A 2024 publication in Organic Process Research & Development described an improved synthetic route that increases yield while reducing environmental impact. This development is particularly important given the growing demand for deuterated compounds in drug discovery programs. The new synthetic approach utilizes flow chemistry techniques, demonstrating the compound's compatibility with modern pharmaceutical manufacturing processes.

Looking forward, researchers anticipate expanded applications of 4-Bromo-2-(iso-propyl-d7-amino)pyridine in the development of targeted protein degraders (PROTACs) and other emerging therapeutic modalities. Its ability to serve as a versatile building block for both the warhead and linker components of PROTAC molecules makes it particularly valuable in this rapidly growing field. Several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines, suggesting its continued importance in drug discovery efforts.

In conclusion, 4-Bromo-2-(iso-propyl-d7-amino)pyridine (CAS: 1185313-11-4) represents a valuable tool in modern chemical biology and pharmaceutical research. Its unique properties and versatility continue to enable important advances in drug discovery and mechanistic studies. As synthetic methods improve and applications expand, this compound is likely to remain a focus of research in the coming years.